Cas no 1396766-80-5 (2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol)

• Product Name: 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol
• CAS No: 1396766-80-5
• MF: C₁₇H₁₉FN₂O₂S
• MW: 334.408366441727
• CID: 6400496
• PubChem ID: 71782978
• Update Time: 2025-06-08

2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol
• (4-fluorophenyl)-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]methanone
• 1396766-80-5
• AKOS024529191
• 2-[4-(4-fluorobenzoyl)piperazin-1-yl]-1-(thiophen-2-yl)ethan-1-ol
• F6031-0108
• (4-fluorophenyl)(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)methanone
• VU0529594-1

• Inchi： 1S/C17H19FN2O2S/c18-14-5-3-13(4-6-14)17(22)20-9-7-19(8-10-20)12-15(21)16-2-1-11-23-16/h1-6,11,15,21H,7-10,12H2
• InChI Key： UWKBSEBFYBJMJX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1CCN(CC(O)C2SC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 334.11512719g/mol
• Monoisotopic Mass: 334.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72Ų

Additional information on 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol

Comprehensive Overview of 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol (CAS No. 1396766-80-5)

2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol (CAS No. 1396766-80-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both a fluorobenzoyl group and a thiophene moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and intricate architecture contribute to its versatility in medicinal chemistry. Researchers are particularly interested in its potential interactions with biological targets, such as receptors or enzymes, which could lead to the development of novel therapeutics. The piperazine core is known for its ability to enhance pharmacokinetic properties, while the thiophene ring offers opportunities for structural modifications to optimize activity and selectivity.

In recent years, the demand for innovative small molecules like 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol has surged, driven by advancements in precision medicine and targeted therapies. This compound aligns with current trends in drug design, where researchers focus on structure-activity relationships (SAR) and molecular docking studies to identify potential leads. Its fluorinated component is particularly noteworthy, as fluorine atoms are often incorporated to improve metabolic stability and bioavailability.

From a synthetic perspective, the preparation of CAS No. 1396766-80-5 involves multi-step organic transformations, including amide bond formation and nucleophilic substitutions. These processes require careful optimization to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's solubility, stability, and reactivity profile are also key considerations for researchers working with this material.

The pharmacological potential of 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol is an area of active investigation. Preliminary studies suggest that its unique combination of structural elements may confer specific binding affinities, making it a valuable tool compound for probing biological pathways. As the pharmaceutical industry continues to explore heterocyclic compounds for therapeutic applications, this molecule stands out as an interesting case study in rational drug design.

Quality control and analytical characterization of CAS No. 1396766-80-5 are essential aspects of its research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its identity and purity. These analytical methods ensure that researchers work with well-defined material, which is crucial for reproducible results in biological assays.

In the context of current research trends, 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol represents an example of how modern medicinal chemistry combines traditional synthetic approaches with cutting-edge computational methods. The integration of artificial intelligence in drug discovery has opened new possibilities for predicting the properties and activities of such compounds, potentially accelerating the development process. This synergy between experimental and in silico techniques is reshaping how researchers approach lead optimization.

The compound's potential extends beyond pharmaceutical applications. Materials scientists have shown interest in similar structures for developing advanced functional materials, particularly those with specific electronic or optical properties. The thiophene component, in particular, is known to contribute to interesting material characteristics, suggesting possible cross-disciplinary applications of this molecule.

As research on CAS No. 1396766-80-5 progresses, safety and environmental considerations remain paramount. While not classified as hazardous, proper handling procedures should always be followed when working with any chemical substance. Researchers are encouraged to consult relevant material safety data sheets (MSDS) and implement appropriate laboratory practices to ensure safe usage of this compound.

The future directions for 2-4-(4-fluorobenzoyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol research may include more detailed mechanistic studies, formulation development, and exploration of its potential in combination therapies. As the scientific community continues to address complex health challenges, compounds with such structural diversity will likely play an increasingly important role in developing next-generation therapeutic agents.